2-(Difluoromethoxy)-4-(trifluoromethyl)benzoic acid
Overview
Description
2-(Difluoromethoxy)-4-(trifluoromethyl)benzoic acid, also known as DFMTB, is a versatile organic compound that has a wide range of applications in the scientific research field. It is a colorless, crystalline solid that has a molecular formula of C7H4F6O2. DFMTB is a useful reagent for organic synthesis, and it is also used in various biomedical and pharmaceutical applications.
Scientific Research Applications
Degradation and Stability Analysis
Research on nitisinone, a compound related to 2-(Difluoromethoxy)-4-(trifluoromethyl)benzoic acid, highlights the importance of understanding chemical stability and degradation pathways. Studies employing liquid chromatography coupled with mass spectrometry (LC-MS/MS) have been conducted to determine the stability of nitisinone under various conditions, identifying major degradation products and contributing to a better understanding of its properties and potential risks in medical applications (Barchańska et al., 2019).
Environmental and Ecotoxicological Impacts
The environmental impact of fluorinated compounds, including their persistence and potential for bioaccumulation, has been a subject of significant concern. Studies on microbial degradation of polyfluoroalkyl chemicals have provided insight into the environmental fate, degradation pathways, and the formation of persistent perfluoroalkyl acids from precursor compounds (Liu & Mejia Avendaño, 2013). These findings are crucial for evaluating the environmental risks associated with the use of fluorinated chemicals and for developing strategies to mitigate their impact.
Applications in Synthesis and Organic Chemistry
The utility of trifluoromethanesulfonic acid in organic synthesis offers insights into the synthetic applications of fluorinated compounds. Its role in facilitating various chemical reactions, including electrophilic aromatic substitution and the formation of carbon–carbon bonds, underscores the importance of fluorinated reagents in enhancing reaction efficiency and creating novel organic compounds (Kazakova & Vasilyev, 2017).
Agricultural Implications and Plant Uptake
The study of benzoic acid, a simpler analog, in regulating gut functions in agricultural applications, sheds light on the potential uses of fluorinated benzoic acids in improving crop growth and health through the modulation of gut functions in livestock (Mao et al., 2019). This research area highlights the intersection of chemical applications and agricultural productivity, offering pathways to enhance food security and sustainability.
properties
IUPAC Name |
2-(difluoromethoxy)-4-(trifluoromethyl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5F5O3/c10-8(11)17-6-3-4(9(12,13)14)1-2-5(6)7(15)16/h1-3,8H,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CTZIULPDDDTPKX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(F)(F)F)OC(F)F)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5F5O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Difluoromethoxy)-4-(trifluoromethyl)benzoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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